Cas no 1805037-96-0 (4-Chloro-5-methyl-2-nitrothiophenol)

• Product Name: 4-Chloro-5-methyl-2-nitrothiophenol
• CAS No: 1805037-96-0
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 4960998
• Update Time: 2025-06-15

4-Chloro-5-methyl-2-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-nitrothiophenol

• Inchi： 1S/C7H6ClNO2S/c1-4-2-7(12)6(9(10)11)3-5(4)8/h2-3,12H,1H3
• InChI Key： YBJJCOOLHKINAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.9
• Topological Polar Surface Area: 46.8

Additional information on 4-Chloro-5-methyl-2-nitrothiophenol

Introduction to 4-Chloro-5-methyl-2-nitrothiophenol (CAS No. 1805037-96-0)

4-Chloro-5-methyl-2-nitrothiophenol, identified by its Chemical Abstracts Service (CAS) number 1805037-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives family, which is renowned for its versatile applications in medicinal chemistry, agrochemicals, and advanced material synthesis. The presence of both chloro and nitro substituents, along with a methyl group, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 4-Chloro-5-methyl-2-nitrothiophenol consists of a thiophene core substituted with a chloro group at the 4-position, a methyl group at the 5-position, and a nitro group at the 2-position. This specific arrangement enhances its utility as a building block in the synthesis of more complex molecules. The electron-withdrawing nature of the nitro and chloro groups makes this compound particularly interesting for electrophilic aromatic substitution reactions, while the methyl group contributes to steric and electronic modulation.

In recent years, 4-Chloro-5-methyl-2-nitrothiophenol has been extensively studied for its potential applications in drug discovery. Thiophene derivatives are well-documented for their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The nitro group, in particular, can be reduced to an amine, providing a pathway to introduce polar functionalities that are often essential for biological activity. Furthermore, the chloro substituent can participate in nucleophilic aromatic substitution reactions, enabling further derivatization into diverse pharmacophores.

One of the most compelling aspects of 4-Chloro-5-methyl-2-nitrothiophenol is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many biologically active molecules, and thiophene-based scaffolds are particularly prevalent in modern pharmaceuticals. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications of the thiophene ring have led to the discovery of compounds with potent activity against various targets, including enzymes and receptors involved in metabolic disorders.

The pharmaceutical industry has also explored 4-Chloro-5-methyl-2-nitrothiophenol as a precursor for agrochemical applications. Thiophene derivatives exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. The structural features of this compound allow for interactions with biological targets in pathogens, disrupting essential metabolic pathways. Recent studies have highlighted its efficacy in controlling resistant strains of fungi and weeds, underscoring its potential as a lead compound for developing next-generation agrochemicals.

From a materials science perspective, 4-Chloro-5-methyl-2-nitrothiophenol has been investigated for its contributions to organic electronics. Thiophene-based polymers and small molecules are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and sensors due to their excellent charge transport properties. The electron-deficient nature of the nitro group enhances charge injection efficiency, making this compound particularly suitable for optoelectronic applications. Researchers have synthesized conjugated polymers incorporating 4-Chloro-5-methyl-2-nitrothiophenol units, achieving remarkable performance in flexible electronics and wearable devices.

The synthesis of 4-Chloro-5-methyl-2-nitrothiophenol typically involves multi-step organic transformations starting from commercially available precursors such as thiophene or substituted thiophenes. Key steps include chlorination at the 4-position using reagents like phosphorus oxychloride (POCl₃), methylation at the 5-position via dimethyl sulfate or methyl iodide, and nitration at the 2-position employing nitric acid under controlled conditions. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving yields.

In conclusion,4-Chloro-5-methyl-2-nitrothiophenol (CAS No. 1805037-96-0) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization pathways, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for thiophene derivatives,4-Chloro-5-methyl-2-nitrothiophenol is poised to remain at the forefront of innovation in these fields.